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A Comparative Guide to Commercial Hypochlorous Acid Disinfectants for Researchers and

Drug Development Professionals

Introduction

Hypochlorous acid (HOCl) has emerged as a promising disinfectant in various fields,

including healthcare and pharmaceuticals, owing to its potent antimicrobial properties and

favorable safety profile. As a naturally occurring substance produced by the human immune

system, HOCl offers broad-spectrum antimicrobial activity with low potential for inducing

microbial resistance. This guide provides a head-to-head comparison of several commercial

hypochlorous acid disinfectants, focusing on their antimicrobial efficacy, cytotoxicity, and

physicochemical properties, supported by experimental data from published studies.

Physicochemical Properties
The physicochemical properties of HOCl solutions, such as pH and oxidation-reduction

potential (ORP), are critical determinants of their stability and antimicrobial activity. The efficacy

of chlorine-based disinfectants is pH-dependent, with HOCl being the predominant and more

microbicidal species at a pH range of 4-6.
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Commercial Product pH
Oxidation-Reduction
Potential (mV)

Microdacyn60® 7.0 +850

Granudacyn® 7.0 +850

Veriforte™ 5.5 +950

KerraSol™ >10.0 +750

Lavanox® >10.0 +750

ActiMaris®forte >10.0 +750

Table 1: Physicochemical properties of selected commercial hypochlorous acid solutions.

Data extracted from Severing et al., 2019.[1][2][3]

Antimicrobial Efficacy
The antimicrobial efficacy of HOCl solutions is a key performance indicator. The following

tables summarize the log10 reduction in bacterial counts for Staphylococcus aureus and

Pseudomonas aeruginosa after exposure to various commercial HOCl products at different

concentrations and contact times. A log10 reduction of ≥5 is considered effective for a

disinfectant.

Staphylococcus aureus
Commercial
Product

Concentration 1 minute 5 minutes 15 minutes

Microdacyn60® Undiluted <1 1.5 2.5

Granudacyn® Undiluted 1.5 3 >5

Veriforte™ Undiluted 2 >5 >5

KerraSol™ Undiluted 3 >5 >5

Lavanox® Undiluted 4 >5 >5

ActiMaris®forte Undiluted >5 >5 >5
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Table 2: Log10 reduction of Staphylococcus aureus by commercial HOCl solutions. Data from

Severing et al., 2019.[1][2][3]

Pseudomonas aeruginosa
Commercial
Product

Concentration 1 minute 5 minutes 15 minutes

Microdacyn60® Undiluted <1 1 2

Granudacyn® Undiluted 1 2.5 4.5

Veriforte™ Undiluted 1.5 4 >5

KerraSol™ Undiluted 2.5 >5 >5

Lavanox® Undiluted 3.5 >5 >5

ActiMaris®forte Undiluted >5 >5 >5

Table 3: Log10 reduction of Pseudomonas aeruginosa by commercial HOCl solutions. Data

from Severing et al., 2019.[1][2][3]

A separate study comparing HOCl-based wound cleansers, Vashe® and PhaseOne®, against

various bacterial and fungal biofilms demonstrated that both products completely eradicated

methicillin-resistant Staphylococcus aureus (MRSA) biofilms within 10 minutes at full strength.

[4] Against Pseudomonas aeruginosa, both Vashe® and PhaseOne® showed significantly

more rapid killing compared to mafenide acetate.[4]

Cytotoxicity
While potent antimicrobial activity is desired, low cytotoxicity to human cells is crucial for

products intended for use on or near biological tissues. The following tables summarize the

cytotoxicity of commercial HOCl solutions on human keratinocytes (HaCaT) and human skin

fibroblasts (BJ), with cell viability below 60% considered highly cytotoxic.

Human Keratinocytes (HaCaT)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31524733/
https://www.actimaris.com/wp-content/uploads/2019/10/Journal-of-Antimicrobial-Chemotherapy-Volume-74-Issue-2-February-2019-Pages-365%E2%80%93372-EN.pdf
https://pubmed.ncbi.nlm.nih.gov/30388236/
https://pubmed.ncbi.nlm.nih.gov/31524733/
https://www.actimaris.com/wp-content/uploads/2019/10/Journal-of-Antimicrobial-Chemotherapy-Volume-74-Issue-2-February-2019-Pages-365%E2%80%93372-EN.pdf
https://pubmed.ncbi.nlm.nih.gov/30388236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6750017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6750017/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Commercial
Product

Concentration
1 minute (%
viability)

5 minutes (%
viability)

15 minutes (%
viability)

Microdacyn60® 75% ~100% ~100% ~100%

Granudacyn® 75% ~100% ~100% ~100%

Veriforte™ 75% ~100% ~100% ~100%

KerraSol™ 75% ~100% ~90% ~70%

Lavanox® 75% ~100% ~80% ~60%

ActiMaris®forte 75% ~60% <40% <20%

Table 4: Cytotoxicity of commercial HOCl solutions on human keratinocytes (HaCaT). Data

from Severing et al., 2019.[1][2][5]

Human Skin Fibroblasts (BJ)
Commercial
Product

Concentration
1 minute (%
viability)

5 minutes (%
viability)

15 minutes (%
viability)

Microdacyn60® 75% ~100% ~100% ~100%

Granudacyn® 75% ~100% ~100% ~100%

Veriforte™ 75% ~100% ~100% ~100%

KerraSol™ 75% ~100% ~70% ~50%

Lavanox® 75% ~100% ~60% <20%

ActiMaris®forte 75% <40% <20% <10%

Table 5: Cytotoxicity of commercial HOCl solutions on human skin fibroblasts (BJ). Data from

Severing et al., 2019.[1][2][5]

Generally, an increase in antimicrobial activity was associated with a decrease in cell viability.

[1][2][3] Microdacyn60®, Granudacyn®, and Veriforte™ demonstrated no cytotoxic effects on

either cell line within 15 minutes of exposure.[5]
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Stability and Shelf-Life
The stability of HOCl solutions is a critical factor for their commercial viability, as they can

degrade over time, losing their antimicrobial efficacy.[6] Stability is influenced by factors such

as pH, temperature, and exposure to light.[6][7]

Commercial Product Unopened Shelf-Life Shelf-Life After Opening

Microdacyn® 24 months 60 days

Granudacyn® 24 months 60 days

Table 6: Stated shelf-life of selected commercial hypochlorous acid solutions.[8][9][10][11][12]

[13]

It is important to note that the stability of HOCl solutions can vary significantly between

manufacturers due to differences in production methods and formulations.[14]

Experimental Protocols
The data presented in this guide is primarily based on studies adhering to standardized testing

protocols.

Antimicrobial Efficacy Testing (DIN EN 13727)
This European standard specifies a quantitative suspension test for the evaluation of

bactericidal activity of chemical disinfectants and antiseptics used in the medical area.
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Workflow for Antimicrobial Efficacy Testing (DIN EN 13727).

In Vitro Cytotoxicity Testing (DIN EN 10993-5)
This international standard specifies test methods to assess the in vitro cytotoxicity of medical

devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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